molecular formula C21H17NO3 B1225975 4-Phenylcarbamoylmethoxybenzophenone CAS No. 42018-53-1

4-Phenylcarbamoylmethoxybenzophenone

Cat. No.: B1225975
CAS No.: 42018-53-1
M. Wt: 331.4 g/mol
InChI Key: LMGAWXBXENCNPE-UHFFFAOYSA-N
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Description

4-Phenylcarbamoylmethoxybenzophenone is a benzophenone derivative characterized by a methoxy group substituted with a phenylcarbamoyl moiety at the para position of one aromatic ring. Benzophenones are renowned for their diverse biological activities, including antifungal, anti-inflammatory, and chemotherapeutic properties, which are modulated by substituents on the aromatic rings .

Properties

CAS No.

 42018-53-1

Molecular Formula

 C21H17NO3

Molecular Weight

 331.4 g/mol

IUPAC Name

 2-(4-benzoylphenoxy)-N-phenylacetamide

InChI

 InChI=1S/C21H17NO3/c23-20(22-18-9-5-2-6-10-18)15-25-19-13-11-17(12-14-19)21(24)16-7-3-1-4-8-16/h1-14H,15H2,(H,22,23)

InChI Key

 LMGAWXBXENCNPE-UHFFFAOYSA-N

SMILES

 C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3

Canonical SMILES

 C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3

Synonyms

 2-(2-benzoylphenoxy)-N-phenylacetamide

Origin of Product

 United States

Comparison with Similar Compounds

Structural Comparisons

The biological and chemical properties of benzophenones are highly dependent on substituent identity and position. Below is a comparative analysis of key analogs:

Compound Substituents Key Structural Features
4-Phenylcarbamoylmethoxybenzophenone Methoxy group substituted with phenylcarbamoyl (C₆H₅NHCO-) Enhanced hydrogen bonding; potential for targeted enzyme inhibition due to carbamate group
(4-Fluorophenyl)(4-hydroxy-3-methylphenyl)methanone Fluorine at para position, hydroxyl and methyl at meta/para positions Electronegative F enhances stability; hydroxyl enables hydrogen bonding
4-Methoxyacetophenone Methoxy and acetyl groups Simple substitution; acetyl group may limit solubility in polar solvents
4-Benzyloxyacetophenone Benzyloxy and acetyl groups Bulky benzyloxy group improves lipophilicity; potential for membrane penetration
4-(Chloromethyl)benzophenone Chloromethyl group Reactive Cl site for further functionalization; electron-withdrawing effects

Physicochemical Properties

  • Solubility: Methoxy and hydroxyl groups generally improve water solubility, but bulky substituents like benzyloxy (in 4-Benzyloxyacetophenone) or phenylcarbamoyl increase hydrophobicity .
  • Reactivity : Chloromethyl and fluorophenyl groups introduce sites for nucleophilic substitution or cross-coupling reactions, enabling further derivatization .

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